Cas no 5471-99-8 ( )

• Product Name: &nbsp
• CAS No: 5471-99-8
• MF: C₁₈H₁₅N₃O₆S₂
• MW: 433.458201646805
• CID: 942695
• PubChem ID: 3351183
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-[2-(benzenesulfonamido)-4-nitrophenyl]benzenesulfonamide
• 5471-99-8
• Cambridge id 6946279
• NSC-28490
• NSC28490
• SR-01000247041
• N,N'-(4-Nitro-1,2-phenylene)dibenzenesulfonamide
• SCHEMBL12768025
• SR-01000247041-1
• DTXSID80391701
•  

• Inchi： 1S/C18H15N3O6S2/c22-21(23)14-11-12-17(19-28(24,25)15-7-3-1-4-8-15)18(13-14)20-29(26,27)16-9-5-2-6-10-16/h1-13,19-20H
• InChI Key： DREUHQAQUQXRJL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=CC(=CC=C1NS(C1C=CC=CC=1)(=O)=O)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 433.04035
• Monoisotopic Mass: 433.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 623.6°C at 760 mmHg
• Flash Point: 330.9°C
• Refractive Index: 1.692
• PSA: 135.48